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Compound of Interest

Compound Name: 2-Butene, 2-methoxy-

cat. No.: B3055297

An In-depth Technical Guide to 2-Methoxy-2-butene

Introduction

2-Methoxy-2-butene, an unsaturated ether, is a chemical compound of interest in various
research and industrial applications. Its unique structure, featuring a double bond and a
methoxy group, imparts specific reactivity that makes it a valuable intermediate in organic
synthesis. This guide provides a comprehensive overview of its chemical and physical
properties, safety information, and reactivity, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 2-methoxy-2-butene are summarized below. This data is crucial
for its handling, storage, and application in experimental settings.

Table 1: Identifiers and Chemical Structure
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Identifier Value

CAS Number 6380-95-6[1][2][3]

IUPAC Name 2-methoxybut-2-ene[1][3]
Molecular Formula CsH100[1][2][3]
Molecular Weight 86.13 g/mol [1][4]

2-Butene, 2-methoxy-; methyl sec-butenyl

Synonyms
ynony ether[1][5]

InChl Key JWBPCSXRWORRAI-UHFFFAOYSA-N[1]

(E)-2-methoxybut-2-ene (CAS: 25125-84-2),
(2)-2-methoxybut-2-ene (CAS: 25125-85-3)[6][7]

Stereoisomers

ble 2: Physicochemical .

Property Value

Appearance Colorless liquid

Boiling Point 67°C at 760 mmHg[6][8]
Density 0.777 g/cm3[6][8]

Vapor Pressure 160 mmHg at 25°CJ8]
Octanol/Water Partition Coefficient (logP) 1.4 - 1.56[4][7][8]
Solubility Insoluble in water.[9]

Safety and Hazard Information

2-Methoxy-2-butene is classified as a hazardous substance. Strict adherence to safety
protocols is mandatory. The Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals provides the following data.

Table 3: GHS Hazard Classification
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Hazard Class Category
Flammable Liquids 2[5]
Serious Eye Damage/Eye Irritation 2[3]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)[3]

Reproductive Toxicity 2[3][5]

Hazardous to the Aquatic Environment (Long- 3[5]

term)

Signal Word:Danger[3][5]

Hazard Statements (H-Statements):

H225: Highly flammable liquid and vapor.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[3][5]

H361: Suspected of damaging fertility or the unborn child.[3][5]

H412: Harmful to aquatic life with long lasting effects.[3][5]
Precautionary Statements (P-Statements):

e Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P233 (Keep
container tightly closed), P280 (Wear protective gloves/eye protection).[5]

e Response: P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).

o Storage: P403+P235 (Store in a well-ventilated place. Keep cool), P405 (Store locked up).[5]
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» Disposal: P501 (Dispose of contents/container in accordance with
local/regional/national/international regulations).[5][10]

P273: Avoid environmental release

P280: Wear PPE | P318: If exposed, get medical advice

| P303+P361+P353: Skin Contact

P405: Store locked up

| P403+P235: Store in a cool, well-ventilated place

| P501: Dispose of safely

| P210: Keep away from ignition sources

Click to download full resolution via product page

Caption: GHS Safety Workflow for 2-Methoxy-2-butene.

Reactivity and Applications

The reactivity of 2-methoxy-2-butene is primarily dictated by its carbon-carbon double bond and
the electron-donating methoxy group.

» Electrophilic Addition: The double bond is electron-rich, making it susceptible to attack by
electrophiles. The methoxy group's oxygen atom can stabilize the resulting carbocation
intermediate through resonance, influencing the regioselectivity of the reaction.[11]

o Cycloaddition Reactions: 2-Methoxy-2-butene can participate in cycloaddition reactions with
other unsaturated molecules to form cyclic compounds.[11]

e Radical Scavenging: It has been used as a free radical scavenger in solvents like
trichloromethane and dichloromethane.[12]

o Synthetic Intermediate: This compound serves as a precursor in various organic syntheses.
For instance, asymmetric hydroboration-oxidation of its (E)- and (Z)-isomers can produce
chiral 3-methoxy-2-butanols with high enantiomeric excess.[11]
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Experimental Protocols and Data

Detailed experimental protocols for the synthesis or specific reactions of 2-methoxy-2-butene
are beyond the scope of this guide. Researchers should consult specialized chemical literature,
such as peer-reviewed journals and patents, for validated methodologies.

Spectroscopic data is essential for structure confirmation. Key expected NMR signals are:

¢ H NMR: The methoxy protons (-OCH?3) typically appear as a singlet around & 3.2-3.4 ppm.
[11]

e 13C NMR: Distinct signals are expected for the methoxy carbon, the olefinic carbons, and the
methyl carbons, providing a clear fingerprint of the carbon skeleton.[11]

The logical workflow for handling a chemical spill is outlined in the diagram below, emphasizing
the sequence of actions from initial assessment to final decontamination.
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Evacuate Area & Assess Risk

Don Appropriate PPE

Control Ignition Sources & Ventilate

Contain Spill with Inert Material

Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste in Sealed Containers

Decontaminate Area
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Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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